Cas no 2228394-81-6 (1-(2-methylpyridin-4-yl)ethane-1,2-diol)

• Product Name: 1-(2-methylpyridin-4-yl)ethane-1,2-diol
• CAS No: 2228394-81-6
• MF: C₈H₁₁NO₂
• MW: 153.178442239761
• CID: 5946078
• PubChem ID: 165717482
• Update Time: 2025-05-24

1-(2-methylpyridin-4-yl)ethane-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 1-(2-methylpyridin-4-yl)ethane-1,2-diol
• EN300-1735516
• 2228394-81-6

• Inchi： 1S/C8H11NO2/c1-6-4-7(2-3-9-6)8(11)5-10/h2-4,8,10-11H,5H2,1H3
• InChI Key： YGCFVDZMRWQMTJ-UHFFFAOYSA-N
• SMILES： OC(CO)C1C=CN=C(C)C=1

Computed Properties

• Exact Mass: 153.078978594g/mol
• Monoisotopic Mass: 153.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 53.4Ų

Additional information on 1-(2-methylpyridin-4-yl)ethane-1,2-diol

Comprehensive Overview of 1-(2-methylpyridin-4-yl)ethane-1,2-diol (CAS No. 2228394-81-6)

1-(2-methylpyridin-4-yl)ethane-1,2-diol, with the CAS registry number 2228394-81-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This diol derivative, featuring a 2-methylpyridin-4-yl moiety, is widely studied for its potential applications in drug synthesis and material science. Its unique structure combines a pyridine ring with a diol functional group, making it a versatile intermediate for various synthetic pathways.

The compound's molecular formula, C₈H₁₁NO₂, highlights its balanced hydrophilicity and lipophilicity, which is crucial for bioavailability in pharmaceutical contexts. Researchers are particularly interested in its role as a building block for small-molecule inhibitors and biologically active compounds. Recent studies have explored its utility in kinase inhibition and enzyme modulation, aligning with the growing demand for targeted therapies in oncology and metabolic diseases.

In the context of green chemistry and sustainable synthesis, 1-(2-methylpyridin-4-yl)ethane-1,2-diol has been investigated for its potential to reduce waste and improve reaction efficiency. Its compatibility with catalytic processes and microwave-assisted synthesis makes it a candidate for eco-friendly industrial applications. This aligns with the global trend toward environmentally benign chemical production.

From a commercial perspective, the compound is often searched alongside terms like high-purity chemical intermediates, custom synthesis services, and bulk pharmaceutical ingredients. Its relevance in preclinical research and drug discovery pipelines has also driven demand among biotech companies. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to ensure its quality and consistency.

Safety and handling of 1-(2-methylpyridin-4-yl)ethane-1,2-diol follow standard laboratory protocols, with no significant hazards reported under normal conditions. Its stability and solubility profiles make it suitable for diverse experimental setups. As the pharmaceutical industry continues to prioritize structure-activity relationship (SAR) studies, this compound's role in lead optimization is expected to expand further.

Future research directions may explore its derivatives for neuroprotective agents or anti-inflammatory drugs, capitalizing on the pyridine scaffold's pharmacological versatility. With the rise of AI-driven drug design, computational models could further elucidate its binding affinities and metabolic pathways. This positions CAS No. 2228394-81-6 as a compound of enduring scientific and industrial interest.